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Compound of Interest

Compound Name: Hsd17B13-IN-102

Cat. No.: B12378385

Introduction

Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1][2][3] Emerging evidence has identified HSD17B13 as a
key player in the pathogenesis of non-alcoholic fatty liver disease (NAFLD) and its progression
to non-alcoholic steatohepatitis (NASH).[2][4][5] The enzymatic activity of HSD17B13 is
implicated in hepatic lipid metabolism.[1][6] Consequently, inhibition of HSD17B13 presents a
promising therapeutic strategy for the treatment of chronic liver diseases.[4][7] Hsd17B13-IN-
102 is a small molecule inhibitor designed to target the enzymatic function of HSD17B13.
These application notes provide detailed protocols for the in vitro characterization of
Hsd17B13-IN-102.

Application Notes

These protocols are intended for researchers, scientists, and drug development professionals
engaged in the study of HSD17B13 and the discovery of its inhibitors. The described assays
are designed to determine the potency and selectivity of Hsd17B13-IN-102. The primary assay
is a biochemical enzyme activity assay that measures the inhibition of HSD17B13-mediated
conversion of a substrate. A secondary cell-based assay is also described to evaluate the
inhibitor's activity in a cellular context.

HSD17B13 Signaling Pathway in Hepatic Lipid
Metabolism
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Prepare Reagents:
- HSD17B13 Enzyme
- NAD+
- Substrate (Estradiol)
- Hsd17B13-IN-102 dilutions

'

Dispense Hsd17B13-IN-102
(or DMSO control)
to 384-well plate

i

Add HSD17B13 Enzyme
and NAD+ mixture

'

Incubate at Room Temperature

'

Initiate Reaction:
Add Substrate

'

Incubate at Room Temperature
(e.g., 60 minutes)

'

Stop Reaction &
Detect NADH:
Add NAD-Glo™ Reagent

'

Incubate in Dark

'

Measure Luminescence

'

Data Analysis:
- Calculate % Inhibition
- Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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